Cas no 1213482-97-3 ((2S)-2-amino-2-(2,3,4,5-tetrafluorophenyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(2,3,4,5-tetrafluorophenyl)ethan-1-ol
• CAS No: 1213482-97-3
• MF: C₈H₇F₄NO
• MW: 209.140896081924
• CID: 5845901
• PubChem ID: 66514574
• Update Time: 2025-06-15

(2S)-2-amino-2-(2,3,4,5-tetrafluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, β-amino-2,3,4,5-tetrafluoro-, (βS)-
• (s)-2-Amino-2-(2,3,4,5-tetrafluorophenyl)ethan-1-ol
• (2S)-2-amino-2-(2,3,4,5-tetrafluorophenyl)ethan-1-ol
• 1213482-97-3
• EN300-1867586
• CS-0352888
• AKOS015929083

• Inchi： 1S/C8H7F4NO/c9-4-1-3(5(13)2-14)6(10)8(12)7(4)11/h1,5,14H,2,13H2/t5-/m1/s1
• InChI Key： CPCMVDXQAJQKDC-RXMQYKEDSA-N
• SMILES： [C@@H](C1C=C(F)C(F)=C(F)C=1F)(N)CO

Computed Properties

• Exact Mass: 209.04637650g/mol
• Monoisotopic Mass: 209.04637650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.483±0.06 g/cm3(Predicted)
• Boiling Point: 268.5±35.0 °C(Predicted)
• pka: 11.88±0.10(Predicted)

Additional information on (2S)-2-amino-2-(2,3,4,5-tetrafluorophenyl)ethan-1-ol

Introduction to (2S)-2-amino-2-(2,3,4,5-tetrafluorophenyl)ethan-1-ol (CAS No. 1213482-97-3)

(2S)-2-amino-2-(2,3,4,5-tetrafluorophenyl)ethan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1213482-97-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of (2S)-2-amino-2-(2,3,4,5-tetrafluorophenyl)ethan-1-ol features a chiral center at the second carbon atom, which contributes to its stereochemical diversity and influences its pharmacological properties. The presence of a fluoro-substituted aromatic ring further enhances its chemical complexity and potential biological interactions. This unique structural configuration has positioned the compound as a valuable scaffold for drug discovery and development.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their ability to modulate enzyme activity and receptor binding. The fluorine atoms in the 2,3,4,5-tetrafluorophenyl moiety contribute to the compound's metabolic stability and lipophilicity, which are critical factors in drug design. These properties make (2S)-2-amino-2-(2,3,4,5-tetrafluorophenyl)ethan-1-ol an attractive candidate for further exploration in the development of novel therapeutics.

Current research in the field of medicinal chemistry has highlighted the importance of chirality in drug efficacy and safety. The stereochemistry of (2S)-2-amino-2-(2,3,4,5-tetrafluorophenyl)ethan-1-ol plays a crucial role in determining its biological activity. Studies have shown that enantiomeric excess can significantly impact the pharmacokinetic and pharmacodynamic profiles of a drug. This underscores the need for precise synthetic methodologies to achieve high enantiomeric purity.

The synthesis of (2S)-2-amino-2-(2,3,4,5-tetrafluorophenyl)ethan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as asymmetric catalysis and chiral resolution have been employed to achieve the desired stereochemical outcome. These methodologies are essential for producing pharmaceutical intermediates with the required enantiomeric purity.

Evidence from preclinical studies suggests that derivatives of this compound exhibit interesting biological activities. For instance, modifications to the fluoro-substituted aromatic ring have shown potential in inhibiting certain enzymes and receptors associated with various diseases. These findings have prompted further investigation into the therapeutic potential of (2S)-2-amino-2-(2,3,4,5-tetrafluorophenyl)ethan-1-ol and its analogs.

The pharmaceutical industry is increasingly leveraging computational modeling and high-throughput screening to identify novel drug candidates. In this context, (2S)-2-amino-2-(2,3,4,5-tetrafluorophenyl)ethan-1-ol has been utilized as a starting point for structure-based drug design. By integrating structural insights with computational tools, researchers aim to develop molecules with enhanced binding affinity and reduced side effects.

The role of fluorine in medicinal chemistry extends beyond mere structural modification; it also influences the electronic properties of molecules. The electron-withdrawing nature of fluorine atoms can enhance the potency and selectivity of drugs by affecting their interactions with biological targets. This has led to the development of fluorinated analogs as more effective therapeutic agents.

In conclusion, (2S)-amino-<0xE1><0xB5><0xA8>-<0xE1><0xB5><0x8B>-<0xE1><0xB5><0x84>-<0xE1><0xB5><0x85>-tetrafluorophenyl)ethan- 1- ol (CAS No. 121 34 82- 97- 3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for drug discovery efforts. Continued research into this molecule will likely yield new insights into its therapeutic potential and contribute to the development of next-generation therapeutics.